N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)propanamide
• InChI: InChI=1S/C15H19NO3S/c1-4-15(17)16(14-7-8-20(18,19)10-14)13-6-5-11(2)12(3)9-13/h5-9,14H,4,10H2,1-3H3
• InChI Key: KHAWTBGMQZQLOE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1CS(=O)(=O)C=C1)C2=CC(=C(C=C2)C)C
• Molecular Formula: C15H19NO3S
• Molecular Weight: 293.4 g/mol

Description

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide, also known as DMTS, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. DMTS is a thioamide derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide is not fully understood. However, it has been proposed that this compound may act as a nucleophile and react with electrophilic species to form adducts. This compound has also been found to be a good leaving group in various reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, this compound has been found to be non-toxic and has low acute toxicity. This compound has also been found to be stable under various conditions.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide in lab experiments is its ease of synthesis. This compound is also stable under various conditions, making it suitable for use in various reactions. However, one of the limitations of using this compound is its limited solubility in common solvents.

Future Directions

There are several future directions for the use of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide in scientific research. One of the directions is the development of new synthetic methodologies using this compound as a reagent. Another direction is the use of this compound as a ligand in transition metal-catalyzed reactions. This compound can also be used in the synthesis of new heterocyclic compounds with potential biological activity.
Conclusion:
In conclusion, this compound is a thioamide derivative that has gained interest in scientific research due to its potential applications in various fields. This compound can be synthesized using different methods and has been found to be non-toxic and stable under various conditions. This compound has potential applications in organic synthesis and can be used as a reagent or ligand in various reactions. There are several future directions for the use of this compound in scientific research, including the development of new synthetic methodologies and the synthesis of new heterocyclic compounds.

Synthesis Methods

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide can be synthesized using different methods. One of the methods involves reacting 3,4-dimethylaniline with thionyl chloride to form 3,4-dimethylphenyl isothiocyanate. The isothiocyanate is then reacted with 2,3-dihydrothiophene-1,1-dioxide to form this compound. Another method involves reacting 3,4-dimethylphenyl isocyanate with 2,3-dihydrothiophene-1,1-dioxide to form this compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)propionamide has been found to have potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of organic synthesis. This compound has been used as a reagent in organic synthesis reactions, such as the synthesis of β-lactams and other heterocyclic compounds. This compound has also been used as a ligand in transition metal-catalyzed reactions.